

Comparative Analysis of Micronised Progesterone vs. Norethisterone in Hormone Replacement Therapy

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Trisekvens*

Cat. No.: *B1213389*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of micronised progesterone and norethisterone, two commonly prescribed progestogens in hormone replacement therapy (HRT). The following analysis is based on available experimental data, focusing on their mechanisms of action, clinical efficacy, and safety profiles.

Executive Summary

Micronised progesterone, being structurally identical to endogenous progesterone, is often perceived as a more "natural" option. Observational studies suggest it may be associated with a lower risk of breast cancer and venous thromboembolism compared to synthetic progestins like norethisterone. Norethisterone, a potent synthetic progestin, has a long history of use and is well-established in providing endometrial protection. However, direct head-to-head data from large-scale randomized controlled trials are still emerging. The ongoing Progesterone Breast Endometrial Safety (PROBES) study is expected to provide more definitive comparative data.

Data Presentation

The following tables summarize the available quantitative data from various studies. It is important to note that direct head-to-head comparisons are limited, and some data is derived from studies comparing these progestogens to other agents or placebo.

Table 1: Endometrial Protection

Parameter	Micronised Progesterone (in combination with estrogen)	Norethisterone Acetate (in combination with estrogen)	Source
Incidence of Endometrial Hyperplasia (1 year)	<1% (with continuous combined 1mg E2/100mg P4)	Data from direct comparative trials are limited; however, it is considered highly effective in preventing hyperplasia.	[1](2)
Endometrial Histology (at 1 year)	Predominantly atrophic or secretory endometrium.3	Effective transformation to a secretory or atrophic endometrium.	4

Table 2: Bleeding Patterns (Continuous Combined Therapy)

Parameter	Micronised Progesterone (100mg/day) + Estradiol (1mg/day)	Norethisterone Acetate (0.5mg/day) + Estradiol (1mg/day)	Source
Cumulative Amenorrhea Rate (at 1 year)	56%	49%	[5](6)
Irregular Bleeding Episodes	Generally lower compared to some synthetic progestins. [7](8)	Effective in achieving amenorrhea, though breakthrough bleeding can occur, especially in the initial months.	9

Table 3: Metabolic Effects

Parameter	Micronised Progesterone	Norethisterone Acetate	Source
HDL Cholesterol	Neutral or slight increase. The PEPI trial showed a 4.1 mg/dL increase with cyclic MP + CEE.[4](10)	May attenuate the estrogen-induced increase in HDL, or cause a slight decrease.	[11](12--INVALID-LINK--
LDL Cholesterol	Generally decreased in combination with estrogen.	Generally decreased in combination with estrogen.	[3](13--INVALID-LINK--
Triglycerides	Neutral effect, may counterbalance the estrogen-induced increase.[14](15)	No significant changes reported in some studies.	16
Carbohydrate Metabolism	Generally neutral effect.	Generally neutral effect in the context of one comparative study.[17](18)	

Table 4: Cardiovascular and Other Safety Parameters


Parameter	Micronised Progesterone	Norethisterone Acetate	Source
Venous Thromboembolism (VTE) Risk (with transdermal estrogen)	No significant association with increased risk (HR=0.9).[19](20)	Associated with an increased risk in some observational studies (HR for estrogen-progestin HT containing norethisterone/norgestrel was 1.91 in one study).21	
Breast Cancer Risk	Observational studies suggest a potentially lower risk compared to synthetic progestins.	Some observational studies suggest a slightly higher risk compared to micronised progesterone.	4
Bone Mineral Density (BMD)	When added to estrogen, contributes to the prevention of bone loss.	Effective in preventing bone loss when combined with estrogen. One study showed NET alone prevented the decrease in spine BMD seen with placebo.22	
Vasomotor Symptoms	Progesterone alone has been shown to be more effective than placebo in reducing vasomotor symptoms. 23	Effective in managing vasomotor symptoms when combined with estrogen.	[7](8)

Signaling Pathways

The biological effects of both micronised progesterone and norethisterone are primarily mediated through their interaction with progesterone receptors (PRs), which exist as two main isoforms, PR-A and PR-B.

Micronised Progesterone Signaling

Micronised progesterone, being identical to the endogenous hormone, activates both PR-A and PR-B. This leads to the classical genomic signaling pathway where the hormone-receptor complex translocates to the nucleus, binds to progesterone response elements (PREs) on the DNA, and modulates the transcription of target genes. This process regulates cell proliferation and differentiation in target tissues like the endometrium.




[Click to download full resolution via product page](#)

Micronised Progesterone Genomic Signaling Pathway

Norethisterone Signaling

Norethisterone, a synthetic progestin, also acts as an agonist at the progesterone receptors. Its mechanism of action is similar to progesterone, involving binding to PRs and modulating gene expression. However, being a synthetic molecule, it may have different binding affinities and

downstream effects compared to micronised progesterone. Additionally, norethisterone can exhibit weak androgenic and estrogenic activities at higher doses.



[Click to download full resolution via product page](#)

Norethisterone Receptor Interactions

Experimental Protocols

The methodologies for comparing micronised progesterone and norethisterone in a clinical setting are critical for ensuring robust and comparable data. The protocol for the ongoing PROBES study (NCT05586724) provides a comprehensive framework for such a comparison. [\[24\]](#)[\[25--INVALID-LINK--\]](#)

PROBES Study Design: A Double-Blind, Randomized Controlled Trial

- Objective: To investigate the breast and endometrial safety of micronised progesterone versus norethisterone acetate in continuous combination with oral estrogen.[\[4\]](#)[\(4\)](#)

- Participants: Healthy, postmenopausal women with climacteric symptoms.
- Intervention:
 - Group 1: 1 mg estradiol + 100 mg micronised progesterone daily.
 - Group 2: 1 mg estradiol + 0.5 mg norethisterone acetate daily.
- Duration: 12 months.
- Primary Outcome Measures:
 - Percentage change in mammographic breast density.
 - Endometrial pathology (hyperplasia and cancer).
- Secondary Outcome Measures:
 - Breast cell proliferation.
 - Endometrial histology and proliferation.
 - Bleeding patterns.
 - Metabolic and coagulation factors.
 - Hormone levels.
 - Health-related quality of life.

Key Experimental Methodologies

1. Assessment of Endometrial Histology:

- Procedure: Endometrial biopsies are performed at baseline and at the end of the treatment period (e.g., 12 months).^[24]⁽²⁶⁾ Office-based procedures using a Pipelle suction curette are common.^[27]⁽²⁷⁾ Hysteroscopy-guided biopsies may be performed for targeted sampling.


- **Histopathological Analysis:** Biopsy specimens are fixed, processed, and stained (e.g., with Hematoxylin and Eosin). A pathologist, blinded to the treatment allocation, evaluates the endometrial morphology, classifying it as atrophic, proliferative, secretory, or hyperplastic (with or without atypia).[\[11\]](#)[\(28\)](#)

2. Assessment of Bleeding Patterns:

- **Data Collection:** Participants record daily bleeding and spotting on a diary card.
- **Analysis:** The data is analyzed to determine the percentage of women who are amenorrheic (no bleeding or spotting) over specific intervals (e.g., 90-day periods). The number of bleeding/spotting days is also a key endpoint.[\[29\]](#)[\(29\)](#)

3. Assessment of Mammographic Breast Density:

- **Procedure:** Standardized digital mammograms are obtained at baseline and at the end of the study.
- **Quantitative Analysis:** Computer-assisted methods are used to quantify mammographic density. These programs can measure the dense area and the total breast area to calculate a percentage density.[\[30\]](#)[\(30\)](#) Radiologists, blinded to treatment, assess the images.



[Click to download full resolution via product page](#)

Comparative Experimental Workflow

Conclusion

The choice between micronised progesterone and norethisterone in HRT involves a consideration of their differing profiles. Micronised progesterone appears to have a more favorable metabolic and cardiovascular risk profile, with observational data suggesting a lower risk of breast cancer. Norethisterone is a potent progestin with a long-standing history of providing robust endometrial protection.

For definitive, evidence-based conclusions, the results of ongoing, large-scale, head-to-head randomized controlled trials, such as the PROBES study, are eagerly awaited. These studies will provide crucial data to guide clinical decision-making and future drug development in the field of hormone replacement therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. researchgate.net [researchgate.net]
- 2. mdpi.com [mdpi.com]
- 3. hormonesandwellness.com [hormonesandwellness.com]
- 4. Breast and endometrial safety of micronised progesterone versus norethisterone acetate in menopausal hormone therapy (PROBES): study protocol of a double-blind randomised controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Approach to endometrial biopsy | PPTX [slideshare.net]
- 6. Uterine bleeding with hormone therapies in menopausal women: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. clinicaltrials.eu [clinicaltrials.eu]
- 8. Comparison of HRTs finds progesteron | EurekAlert! [eurekalert.org]
- 9. researchgate.net [researchgate.net]
- 10. clinician.nejm.org [clinician.nejm.org]

- 11. The effects of progesterones on blood lipids in hormone replacement therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 12. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
- 13. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
- 14. trial.medpath.com [trial.medpath.com]
- 15. The effects of progesterones on blood lipids in hormone replacement therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Changes in lipid and lipoprotein profile in postmenopausal women receiving low-dose combinations of 17beta-estradiol and norethisterone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. profiles.wustl.edu [profiles.wustl.edu]
- 18. Therapeutic effectiveness – comparison of progesterone and norethisterone in hormonal replacement therapy in women with hormonal disturbances in climacteric period [termedia.pl]
- 19. droracle.ai [droracle.ai]
- 20. Postmenopausal hormone therapy and risk of idiopathic venous thromboembolism: results from the E3N cohort study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Venous thromboembolism risk in relation to use of different types of postmenopausal hormone therapy in a large prospective study. — Cancer Epidemiology Unit (CEU) [ceu.ox.ac.uk]
- 22. The effects of progestins on bone density and bone metabolism in postmenopausal women: a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Progesterone to treat vasomotor symptoms - International Menopause Society [imsociety.org]
- 24. Breast and endometrial safety of micronised progesterone versus norethisterone acetate in menopausal hormone therapy (PROBES): study protocol of a double-blind randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
- 26. Breast and endometrial safety of micronised progesterone versus norethisterone acetate in menopausal hormone therapy (PROBES): study protocol of a double-blind randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. researchgate.net [researchgate.net]
- 28. Assessment of Endometrial Sampling and Histopathological Results: Analysis of 4,247 Cases - PMC [pmc.ncbi.nlm.nih.gov]

- 29. Estradiol and Micronized Progesterone: A Narrative Review About Their Use as Hormone Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 30. Quantitative assessment of breast mammographic density with a new objective method - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Comparative Analysis of Micronised Progesterone vs. Norethisterone in Hormone Replacement Therapy]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1213389#comparative-analysis-of-micronised-progesterone-vs-norethisterone-in-hrt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com